Cas no 61110-38-1 (2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester)

2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester structure
61110-38-1 structure
Product name:2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester
CAS No:61110-38-1
MF:C14H19NO2
MW:233.30616
CID:491646
PubChem ID:12280729

2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylic acid, 5,6,7,8-tetrahydro-3,4-dimethyl-, ethyl ester
    • ethyl 3,4-dimethyl-5,6,7,8-tetrahydroquinoline-2-carboxylate
    • DTXSID20484000
    • 61110-38-1
    • Inchi: InChI=1S/C14H19NO2/c1-4-17-14(16)13-10(3)9(2)11-7-5-6-8-12(11)15-13/h4-8H2,1-3H3
    • InChI Key: GFXKUASCSVNFCL-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=NC2=C(CCCC2)C(=C1C)C

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 39.19

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